Cas no 1049478-51-4 (N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide)

• Product Name: N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide
• CAS No: 1049478-51-4
• MF: C₂₂H₃₀N₄O₃
• MW: 398.498605251312
• CID: 5956284
• PubChem ID: 44059407
• Update Time: 2025-07-16

N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide
• F5262-0253
• AKOS024503996
• 1049478-51-4
• N1-(4-isopropylphenyl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)oxalamide
• VU0639818-1
• N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]-N'-(4-propan-2-ylphenyl)oxamide

• Inchi： 1S/C22H30N4O3/c1-16(2)17-6-8-18(9-7-17)24-22(28)21(27)23-15-20(19-5-4-10-25(19)3)26-11-13-29-14-12-26/h4-10,16,20H,11-15H2,1-3H3,(H,23,27)(H,24,28)
• InChI Key： WMXRAPCAHQXWNB-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(CNC(C(NC1C=CC(=CC=1)C(C)C)=O)=O)C1=CC=CN1C

Computed Properties

• Exact Mass: 398.23179083g/mol
• Monoisotopic Mass: 398.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide

Comprehensive Analysis of N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide (CAS 1049478-51-4)

In the rapidly evolving field of pharmaceutical and chemical research, N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide (CAS 1049478-51-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 1049478-51-4, is a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways. Its complex nomenclature highlights the presence of key functional groups, including a 1-methyl-1H-pyrrole moiety and a morpholine ring, which are known to influence its biological activity.

The molecular structure of N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide combines a pyrrole derivative with a morpholine scaffold, linked via an ethanediamide bridge. This design is particularly intriguing for drug discovery, as pyrrole and morpholine are frequently utilized in medicinal chemistry for their pharmacokinetic properties. The compound's CAS 1049478-51-4 identifier ensures precise tracking in scientific databases, making it a valuable reference for academic and industrial research.

Recent trends in pharmaceutical research emphasize the importance of small-molecule inhibitors and targeted therapies, areas where N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide may play a role. For instance, its morpholine component is often associated with modulating enzyme activity, while the pyrrole ring can enhance membrane permeability. These features align with current searches for "new kinase inhibitors" or "bioactive heterocyclic compounds," reflecting the compound's relevance in modern drug development.

From a synthetic chemistry perspective, the preparation of CAS 1049478-51-4 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Researchers investigating "efficient amide bond formation" or "pyrrole synthesis methods" may find this compound's synthesis pathway instructive. Additionally, its propan-2-ylphenyl substituent introduces steric considerations, which are critical for optimizing drug-receptor interactions—a hot topic in computational chemistry and molecular modeling.

The potential applications of N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide extend beyond therapeutics. Its structural motifs are being explored in material science, particularly in the design of organic semiconductors and ligands for catalysis. This versatility addresses growing interest in "multifunctional organic compounds" and "hybrid pharmacophores," as evidenced by frequent queries in scientific literature and patent filings.

Quality control and analytical characterization of CAS 1049478-51-4 rely on advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and stability, which are paramount for reproducible research. Scientists searching for "analytical validation of complex amines" or "spectroscopic identification of morpholine derivatives" will benefit from studies involving this compound.

In conclusion, N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide (CAS 1049478-51-4) represents a compelling case study in the intersection of medicinal chemistry, organic synthesis, and materials science. Its intricate architecture and diverse applicability position it as a compound of enduring interest, resonating with contemporary research priorities and industry demands.